Cas no 1227587-12-3 (3-(CHLOROMETHYL)-6-FLUORO-2-METHYLPYRIDINE)

3-(Chloromethyl)-6-fluoro-2-methylpyridine is a fluorinated pyridine derivative with a reactive chloromethyl group, making it a versatile intermediate in organic synthesis. Its structure combines a fluorine substituent, which enhances electron-withdrawing properties, with a chloromethyl group that facilitates further functionalization. This compound is particularly useful in pharmaceutical and agrochemical applications, where its reactivity allows for the construction of complex heterocyclic frameworks. The presence of both fluorine and chlorine substituents contributes to its utility in cross-coupling reactions and nucleophilic substitutions. Its stability under standard handling conditions ensures reliable performance in synthetic workflows.

3-(CHLOROMETHYL)-6-FLUORO-2-METHYLPYRIDINE structure

1227587-12-3 structure

Product Name:3-(CHLOROMETHYL)-6-FLUORO-2-METHYLPYRIDINE

CAS No:1227587-12-3

MF:C₇H₇ClFN

MW:159.588584184647

MDL:MFCD16610651

CID:1066697

PubChem ID:71306283

Update Time:2025-06-09

3-(CHLOROMETHYL)-6-FLUORO-2-METHYLPYRIDINE Chemical and Physical Properties

Names and Identifiers

- 3-(CHLOROMETHYL)-6-FLUORO-2-METHYLPYRIDINE
- AM806686
- AKOS024463776
- A890988
- 1227587-12-3
- Pyridine, 3-(chloromethyl)-6-fluoro-2-methyl-
- MDL： MFCD16610651
- Inchi： 1S/C7H7ClFN/c1-5-6(4-8)2-3-7(9)10-5/h2-3H,4H2,1H3
- InChI Key： PIKAGWGNGYFYMV-UHFFFAOYSA-N
- SMILES： ClCC1=CC=C(N=C1C)F

Computed Properties

Exact Mass: 159.0251051g/mol
Monoisotopic Mass: 159.0251051g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 110
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 12.9Å²

Experimental Properties

Density: 1.219±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 236.0±35.0 ºC (760 Torr),
Flash Point: 96.5±25.9 ºC,
Solubility: Slightly soluble (2.7 g/l) (25 º C),

3-(CHLOROMETHYL)-6-FLUORO-2-METHYLPYRIDINE Pricemore >>

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